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Compound of Interest

Compound Name: Hyperforin

Cat. No.: B191548

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides immediate and essential
safety and logistical information for handling Hyperforin, including detailed personal protective
equipment (PPE) requirements, procedural guidance, and disposal plans.

Hyperforin is a key phytochemical constituent of Hypericum perforatum (St. John's wort) and
is recognized for its antidepressant properties.[1][2][3] However, it is also classified with several
hazards that necessitate careful handling to mitigate risks.[4][5]

Hazard Identification and Classification

Hyperforin is classified with the following hazards:

Acute Oral Toxicity: Harmful if swallowed.[4][5]

Skin Corrosion: Causes severe skin burns.[4][5]

Serious Eye Damage: Causes serious eye damage.[4][5]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure when handling
Hyperforin.
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PPE Category

Item

Specifications

Hand Protection

Chemically resistant gloves

Must be disposable, powder-
free, and latex-free. Two pairs
should be worn when
compounding, administering,
and disposing of Hyperforin.[7]
[8]

Body Protection

Protective gown

Should be disposable, made of
lint-free, low-permeability fabric
with a solid front, long sleeves,
and tight-fitting cuffs.[7]

Eye and Face Protection

Safety goggles and face shield

Goggles should be worn in
conjunction with a face shield
to provide full protection
against splashes.[9]
Eyeglasses alone are not
sufficient.[8][9]

Respiratory Protection

Respirator

An N95 or higher-level
respirator should be worn
when unpacking Hyperforin
that is not in a plastic container
to protect against spills or
breaks during shipping.[8] A
self-contained breathing
apparatus may be necessary

in case of fire.[10]

Foot Protection

Safety shoes and shoe covers

Safety shoes should be worn
on the premises, and shoe
covers should be worn in the
handling area.[8][11]

Head and Hair Covering

Head and hair covers

Required to protect against

residue contamination.[8][9]
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Experimental Protocols: Safe Handling and Storage

Precautions for Safe Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]

Wash hands and any exposed skin thoroughly after handling.[5][12]

Do not eat, drink, or smoke in areas where Hyperforin is handled or stored.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[12]

Use in a well-ventilated area.[4]

Storage Conditions: Hyperforin is unstable in the presence of light and oxygen.[1] For long-
term storage, it is recommended to store Hyperforin at -20°C under nitrogen.[13][14] Some
sources suggest storage at -70°C under nitrogen for maximum stability.[14]

First Aid Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://nmu-mi.newlook.safecollegessds.com/document/repo/1f11f792-0d24-495e-8b78-ed1ed35822e4
https://www.chemicalbook.com/msds/hyperforin-dcha.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/1f11f792-0d24-495e-8b78-ed1ed35822e4
https://www.benchchem.com/product/b191548?utm_src=pdf-body
https://www.chemicalbook.com/msds/hyperforin-dcha.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://nmu-mi.newlook.safecollegessds.com/document/repo/1f11f792-0d24-495e-8b78-ed1ed35822e4
https://www.carlroth.com/medias/SDB-6495-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjQ4MTl8YXBwbGljYXRpb24vcGRmfGFHVmlMMmcyWVM4NU1UZ3dOemd5TWprM01URTRMMU5FUWw4Mk5EazFYMGRDWDBWT0xuQmtaZ3w0NWYzODUwZjQyMDkyMzMwYTg5MGU3YWFkYzg1MjNkY2E5MjYxNjZjYTk2ZTY1MDliNzJmYzRhZGMyMDQyNmI1
https://www.benchchem.com/product/b191548?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hyperforin
https://www.benchchem.com/product/b191548?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10217319/
https://academic.oup.com/jpp/article/51/2/193/6157257
https://academic.oup.com/jpp/article/51/2/193/6157257
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Immediately wash the skin with plenty of soap
and water for at least 15 minutes.[12] Remove
) all contaminated clothing and wash it before
Skin Contact . . . .
reuse.[5][12] Seek immediate medical attention
as corrosive injuries can be difficult to heal if not

treated promptly.[4]

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding the eyelids
Eye Contact apart.[4] Remove contact lenses if present and

easy to do so.[5] Consult an ophthalmologist

and protect the uninjured eye.[4]

Rinse the mouth immediately with water if the
person is conscious.[4][12] Do NOT induce

vomiting.[5][12] Call a physician or poison

Ingestion ) ) )
control center immediately as there is a danger
of perforation of the esophagus and stomach.[4]
[12]
Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing.[5]
Inhalation

[12] If not breathing, give artificial respiration.

Seek immediate medical attention.[12]

Operational and Disposal Plans

All materials contaminated with Hyperforin must be treated as hazardous waste and should
not be disposed of down the drain or in regular trash.[6]

Step-by-Step Disposal Protocol:

o Segregation: Collect all Hyperforin waste separately from other chemical waste to prevent
cross-contamination.[6]

o Containerization: Place solid waste into a designated, leak-proof hazardous waste container.
[6] For liquid waste, use a dedicated, sealed container, and consider adding an absorbent
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material.[6]

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste,"
"Hyperforin,"” and the appropriate hazard pictograms.[6]

o Storage: Store the sealed waste container in a designated secondary containment area,
away from incompatible materials.[6]

» Disposal: Dispose of the contents and container in accordance with all applicable local,
state, and federal regulations at an appropriate treatment and disposal facility.[5]

Visual Workflow for Handling Hyperforin
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Preparation Emergency Protocol

Review Safety Data Sheet (SDS) In Case of Spill or Exposure

Don Personal Protective

Equipment (PPE) Follow First Aid Measures

Proceed to Handling

Hansling

Weigh/Measure Hyperforin

in a Ventilated Hood Notify Supervisor and EHS

Perform Experimental Procedure

Procedure Complete

Cleanup é%; Disposal

Decontaminate Work Surfaces

y

Segregate and Label
Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hyperforin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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